Cas no 1356089-42-3 (6-Methyl-1-prop-1-enylsulfinylhepta-2,4-diene)

6-Methyl-1-prop-1-enylsulfinylhepta-2,4-diene is a sulfur-containing unsaturated compound characterized by its conjugated diene structure and a prop-1-enylsulfinyl functional group. This molecular configuration imparts reactivity suitable for applications in organic synthesis, particularly in cycloaddition and nucleophilic addition reactions. The presence of the sulfinyl group enhances polarity, potentially improving solubility in polar aprotic solvents. The compound’s conjugated system may also exhibit unique electronic properties, making it of interest in materials science or as an intermediate in pharmaceuticals. Its structural features suggest utility in controlled functionalization or as a building block for complex heterocyclic frameworks. Further studies are required to fully explore its synthetic and industrial potential.
6-Methyl-1-prop-1-enylsulfinylhepta-2,4-diene structure
1356089-42-3 structure
Product Name:6-Methyl-1-prop-1-enylsulfinylhepta-2,4-diene
CAS No:1356089-42-3
MF:C13H13NO4S
MW:279.31162238121
MDL:MFCD22380837
CID:4696539
PubChem ID:60172107
Update Time:2025-05-28

6-Methyl-1-prop-1-enylsulfinylhepta-2,4-diene Chemical and Physical Properties

Names and Identifiers

    • 6-Methyl-1-prop-1-enylsulfinylhepta-2,4-diene
    • SCHEMBL12477236
    • 2-[3-[(E)-2-cyanoethenyl]sulfonylphenyl]-2-methylpropanoic acid
    • (E)-2-(3-(2-cyanovinylsulfonyl)phenyl)-2-methylpropanoic acid
    • WLZ3012
    • DTXSID201170680
    • Benzeneacetic acid, 3-[[(1E)-2-cyanoethenyl]sulfonyl]-alpha,alpha-dimethyl-
    • 2-[3-((E)-2-Cyano-ethenesulfonyl)-phenyl]-2-methyl-propionic acid
    • 1356089-42-3
    • 3-[[(1E)-2-Cyanoethenyl]sulfonyl]-alpha,alpha-dimethylbenzeneacetic acid
    • AYVOLEZTKKRYJI-XBXARRHUSA-N
    • MDL: MFCD22380837
    • Inchi: 1S/C13H13NO4S/c1-13(2,12(15)16)10-5-3-6-11(9-10)19(17,18)8-4-7-14/h3-6,8-9H,1-2H3,(H,15,16)/b8-4+
    • InChI Key: AYVOLEZTKKRYJI-XBXARRHUSA-N
    • SMILES: S(/C=C/C#N)(C1=CC=CC(=C1)C(C(=O)O)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 279.05652907g/mol
  • Monoisotopic Mass: 279.05652907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3
  • XLogP3: 1.4

6-Methyl-1-prop-1-enylsulfinylhepta-2,4-diene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y0979362-1g
(E)-2-(3-(2-cyanovinylsulfonyl)phenyl)-2-methylpropanoic acid
1356089-42-3 95%
1g
$930 2024-08-02
eNovation Chemicals LLC
Y0979362-1g
(E)-2-(3-(2-cyanovinylsulfonyl)phenyl)-2-methylpropanoic acid
1356089-42-3 95%
1g
$930 2025-02-25
eNovation Chemicals LLC
Y0979362-1g
(E)-2-(3-(2-cyanovinylsulfonyl)phenyl)-2-methylpropanoic acid
1356089-42-3 95%
1g
$930 2025-02-27

6-Methyl-1-prop-1-enylsulfinylhepta-2,4-diene Related Literature

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.